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Compound of Interest

Compound Name: 3,4,5-Trihydroxybenzoate

Cat. No.: B8703473

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This guide provides immediate safety
protocols, operational plans, and disposal procedures for 3,4,5-Trihydroxybenzoate, also
known as gallic acid.

Personal Protective Equipment (PPE)

When handling 3,4,5-Trihydroxybenzoate in a laboratory setting, adherence to the following
personal protective equipment guidelines is mandatory to minimize exposure and ensure
personal safety.[1][2]
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Body Part Solid Form Solution Form

Chemical safety goggles or

glasses conforming to EN166 Splash goggles or a face
Eyes/Face )

or OSHA 29 CFR 1910.133.[1]  shield.

[2]

Appropriate protective gloves ) )
Hands o Chemically resistant gloves.
(e.g., Nitrile rubber).[2][3]

Laboratory coat or appropriate ] ]
] ) Chemical-resistant apron or
Body protective clothing to prevent
] lab coat.
skin exposure.[1][2]

A NIOSH/MSHA-approved

respirator is required when o
Not generally required if
) dusts are generated. Use a ] )
Respiratory handled in a well-ventilated
P95 (US) or P1 (EU EN 143)

particle respirator for nuisance

area or fume hood.

exposures.[1][2]

Operational Plan

A systematic approach to handling 3,4,5-Trihydroxybenzoate is crucial for maintaining a safe
laboratory environment.

[EEN

. Engineering Controls:

Work in a well-ventilated area.[1]

Use a chemical fume hood when handling large quantities or if there is a potential for aerosol

or dust generation.

Ensure an eyewash station and safety shower are readily accessible.[1]

2. Handling Procedures:

Avoid contact with eyes, skin, and clothing.[1]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pim-resources.coleparmer.com/sds/96122.pdf
https://www.cdhfinechemical.com/images/product/msds/205_1951953309_GallicAcid-CASNO-5995-86-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/205_1951953309_GallicAcid-CASNO-5995-86-8-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/96122.pdf
https://www.cdhfinechemical.com/images/product/msds/205_1951953309_GallicAcid-CASNO-5995-86-8-MSDS.pdf
https://pim-resources.coleparmer.com/sds/96122.pdf
https://www.cdhfinechemical.com/images/product/msds/205_1951953309_GallicAcid-CASNO-5995-86-8-MSDS.pdf
https://www.benchchem.com/product/b8703473?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/96122.pdf
https://pim-resources.coleparmer.com/sds/96122.pdf
https://pim-resources.coleparmer.com/sds/96122.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8703473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Minimize dust generation and accumulation.[1]

o Keep the container tightly closed when not in use.[1]
e Do not eat, drink, or smoke in the work area.[4]

e Wash hands thoroughly after handling.[5]

3. Storage:

« Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.[1]

e Protect from light and moisture.[1][4]

Keep containers tightly sealed.[1]

Spill and Emergency Procedures

Immediate and appropriate response to spills or exposure is critical.
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Scenario Procedure

1. Wear appropriate PPE. 2. Clean up spills

immediately.[1] 3. Sweep up the material,
Minor Spill (Solid) avoiding dust generation, and place it in a

suitable, labeled container for disposal.[1] 4.

Ventilate the area.[1]

1. Immediately remove all contaminated
clothing.[6] 2. Wash the affected area with

Skin Contact plenty of soap and water for at least 15 minutes.
[3][7] 3. Seek medical attention if irritation

persists.[3]

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1] 2. Remove contact

lenses if present and easy to do.[3] 3. Seek

immediate medical attention.[7]

1. Move the person to fresh air.[1] 2. If breathing
Inhalation is difficult, give oxygen.[1] 3. Seek medical

attention.[1]

1. Do NOT induce vomiting.[1] 2. If the person is
) conscious and alert, rinse their mouth and give
Ingestion _
2-4 cupfuls of water or milk.[1] 3. Seek

immediate medical attention.[1]

Disposal Plan

Proper disposal of 3,4,5-Trihydroxybenzoate and its containers is essential to prevent
environmental contamination and comply with regulations.

o Waste Classification: This material and its container may be considered hazardous waste.[5]

[8]

» Disposal Method: Dispose of contents and container in accordance with all local, regional,
national, and international regulations.[5] Do not allow the product to enter drains.[2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pim-resources.coleparmer.com/sds/96122.pdf
https://pim-resources.coleparmer.com/sds/96122.pdf
https://pim-resources.coleparmer.com/sds/96122.pdf
https://datasheets.scbt.com/sc-205704.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://cdn.caymanchem.com/cdn/msds/11846m.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/96122.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://cdn.caymanchem.com/cdn/msds/11846m.pdf
https://pim-resources.coleparmer.com/sds/96122.pdf
https://pim-resources.coleparmer.com/sds/96122.pdf
https://pim-resources.coleparmer.com/sds/96122.pdf
https://pim-resources.coleparmer.com/sds/96122.pdf
https://pim-resources.coleparmer.com/sds/96122.pdf
https://pim-resources.coleparmer.com/sds/96122.pdf
https://www.benchchem.com/product/b8703473?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-2699-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA4NzR8YXBwbGljYXRpb24vcGRmfGFHUXlMMmc0T0M4NU1UZ3lPVGd5TVRFeE1qWXlMMU5FUWw4eU5qazVYMEZWWDBWT0xuQmtaZ3xkNmJkNWFmNzRkZGZmMDFkMDZkYWNkOTE1Njk3N2U3Zjc2OWZkZmRmYjU0MjcyY2MyMmNkNjY0OWM3ODU3ZTg5
https://www.carlroth.com/medias/SDB-2698-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM1NjR8YXBwbGljYXRpb24vcGRmfGFHVTVMMmc0WXk4NU1UZ3lPVGd5TWpjMU1UQXlMMU5FUWw4eU5qazRYMGRDWDBWT0xuQmtaZ3xlMTc2ZWQ5YmUzZjc4MTg2NTQyZjYzZTA2ZTg4ZmYxNjczMDdiNGEwYTJhOWVkZmYwYzFhMjM1ZWQzNTVjNGEz
https://www.carlroth.com/medias/SDB-2699-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA4NzR8YXBwbGljYXRpb24vcGRmfGFHUXlMMmc0T0M4NU1UZ3lPVGd5TVRFeE1qWXlMMU5FUWw4eU5qazVYMEZWWDBWT0xuQmtaZ3xkNmJkNWFmNzRkZGZmMDFkMDZkYWNkOTE1Njk3N2U3Zjc2OWZkZmRmYjU0MjcyY2MyMmNkNjY0OWM3ODU3ZTg5
https://www.cdhfinechemical.com/images/product/msds/205_1951953309_GallicAcid-CASNO-5995-86-8-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8703473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Contaminated Packaging: Handle contaminated packages in the same way as the substance
itself.[5] Emptied containers may be recycled after proper cleaning.

Workflow for Safe Handling of 3,4,5-
Trihydroxybenzoate
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Preparation

Review Safety Data Sheet (SDS)

:

Verify Engineering Controls
(Ventilation, Eyewash, Shower)

:

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling

Weigh/Handle in Ventilated Area

/ l “>~~__Waste Disposal
“A

Minimize Dust Generation Keep Container Tightly Closed Collect Waste in Labeled Container

Post-Handling

Dispose as Hazardous Waste

Decontaminate Work Area (Follow Local Regulations)

:

Remove and Dispose of PPE Properly

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3,4,5-Trihydroxybenzoate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8703473?utm_src=pdf-body-img
https://www.benchchem.com/product/b8703473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8703473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 3,4,5-
Trihydroxybenzoate (Gallic Acid)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8703473#personal-protective-equipment-for-
handling-3-4-5-trihydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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